Cas no 1549478-22-9 (1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 1549478-22-9
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5716504
• PubChem ID: 83222407
• Update Time: 2025-10-18

1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-FLUOROPHENYL)METHYL]-3-METHYL-1H-PYRAZOL-4-AMINE
• EN300-1112232
• 1549478-22-9
• SCHEMBL17458968
• AKOS021544482
• 1H-Pyrazol-4-amine, 1-[(4-fluorophenyl)methyl]-3-methyl-
• 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H12FN3/c1-8-11(13)7-15(14-8)6-9-2-4-10(12)5-3-9/h2-5,7H,6,13H2,1H3
• InChI Key： BBVDVGXMKDFIQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 375.3±37.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine

1-(4-Fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine

The compound 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 1549478-22-9) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a pyrazole ring, a fluorophenyl group, and a methyl substituent, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also minimize the environmental footprint, aligning with the principles of green chemistry. The fluorophenyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

The pyrazole ring in this compound is a key structural element that contributes to its biological activity. Pyrazoles are known to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. Additionally, its methyl substituent enhances its stability and solubility, which are essential for its bioavailability.

In terms of applications, this compound has garnered significant attention in the development of agrochemicals. Its ability to inhibit specific plant pathogens has been demonstrated in recent studies, suggesting its potential as a fungicide or insecticide. The fluorophenyl group contributes to its selectivity towards agricultural pests while minimizing toxicity to non-target organisms. This dual functionality underscores the importance of 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine in sustainable agriculture.

Furthermore, computational studies have provided deeper insights into the molecular interactions of 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine. Quantum mechanical calculations have revealed that the fluorophenyl group induces specific electronic effects that enhance the molecule's binding affinity to target proteins. These findings have paved the way for rational drug design strategies, enabling researchers to fine-tune the molecule's properties for specific therapeutic applications.

The synthesis of 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol-4-amine involves a multi-step process that begins with the preparation of intermediate compounds. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing reaction times and increasing yields. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the fluorophenyl moiety with high precision.

In conclusion, 1-(4-fluorophenyl)methyl-3-methyl-1H-pyrazol